Organic DSSC sensitizers often suffer from low molar absorptivity, requiring thick TiO₂ layers that increase charge recombination and reduce efficiency. D149 dye solves this with a 68,700 M⁻¹cm⁻¹ extinction coefficient at 540 nm, enabling thinner semiconductor films and higher IPCE (66% vs. 49% for N719 on ZnO). Key advantages:
5.2% PCE on ZnO (vs. 4.5% for N719)
27.2% lower interfacial resistance (15.5 Ω vs. 21.3 Ω)
4.94× higher light capture than ruthenium benchmarks
Supplied with analytical data for reproducible device fabrication.
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular FormulaC42H35N3O4S3
Molecular Weight741.9 g/mol
Cat. No.B15553618
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D149 Dye (CAS 786643-20-7, C42H35N3O4S3) is a metal-free indoline-based organic sensitizer developed primarily for dye-sensitized solar cells (DSSCs). It exhibits a peak extinction coefficient of 68,700 M⁻¹cm⁻¹ at 540 nm, which is approximately five times higher than that of the benchmark ruthenium complex N719 (13,900 M⁻¹cm⁻¹ at 535 nm) [1]. This high molar absorptivity, combined with its panchromatic absorption profile and non-metallic composition, positions D149 as a leading candidate for low-cost, high-efficiency photovoltaic applications . The dye's molecular architecture features an indoline donor linked to a double-rhodanine acceptor with a carboxylic acid anchoring group, enabling efficient electron injection into semiconductor oxides like TiO₂ and ZnO [2].
1Metal-free indoline sensitizer for DSSC research on TiO₂ and ZnO photoanodes
2Reported high extinction supports thin-film and solid-state device architectures
3Suitable for co-sensitization protocols with complementary linear dyes for panchromatic response
[2] Zhang, C. R., Liu, L., Zhe, J. W., Jin, N. Z., Yuan, L. H., Chen, Y. H., ... & Chen, H. S. (2013). Comparative study on electronic structures and optical properties of indoline and triphenylamine dye sensitizers for solar cells. Journal of Molecular Modeling, 19(4), 1553-1563. View Source
D149 Dye: Why Substitution Fails
In dye-sensitized solar cells, the performance of a sensitizer is not solely determined by its absorption spectrum; rather, it is the result of a complex interplay between molecular structure, interfacial electron transfer dynamics, and long-term photochemical stability. Even within the same indoline family, small variations in acceptor groups or alkyl chains dramatically alter device efficiency and longevity [1]. For instance, replacing the double-rhodanine acceptor of D149 with a cyanoacrylic group (as in D131) accelerates electron injection but also increases recombination losses [2]. Conversely, extending the alkyl chain from ethyl to octyl (as in D205) suppresses recombination but may reduce adsorption density. Generic substitution without understanding these structure-property relationships risks significant losses in power conversion efficiency, fill factor, or operational lifetime [3]. The following quantitative evidence guide details precisely where D149 demonstrates measurable superiority or distinct behavior compared to its closest chemical analogs.
Acceptor group substitution (e.g., cyanoacrylic in D131) may shift electron injection kinetics and alter recombination losses relative to the double-rhodanine acceptor in D149
Alkyl chain extension (e.g., octyl in D205) may reduce TiO₂ adsorption density despite suppressing recombination, affecting overall photocurrent
Generic indoline substitution without acceptor and chain-length validation risks efficiency and fill-factor losses; structure-property review is recommended
[1] Cheng, H. M., & Hsieh, W. F. (2010). Electron transfer properties of organic dye-sensitized solar cells based on indoline sensitizers with ZnO nanoparticles. Nanotechnology, 21(48), 485202. View Source
[2] El-Zohry, A. M., & Zietz, B. (2019). The origin of slow electron injection rates for indoline dyes used in dye-sensitized solar cells. Dyes and Pigments, 160, 671-674. View Source
[3] Zietz, B., & El-Zohry, A. (2014). Are Most Organic DSC Dyes Photolabile? Dye Photoisomerisation and Other Decay Paths. Proceedings of 6th International Conference on Hybrid and Organic Photovoltaics (HOPV14). View Source
D149 Dye Performance Evidence
Extinction Coefficient: D149 vs. N719
The molar extinction coefficient (ε) of D149 is significantly higher than that of the benchmark ruthenium sensitizer N719. This difference directly translates to enhanced light-harvesting efficiency, particularly in thinner photoanode films where optical density is limiting [1].
D149 exhibits approximately 4.94 times higher extinction
Conditions
Solution-phase UV-Vis absorption spectroscopy
Why This Matters
Higher extinction allows for thinner TiO₂ or ZnO layers in DSSCs, reducing material costs and electron transport losses while maintaining comparable light absorption.
DSSCExtinction CoefficientLight Harvesting
[1] Lin, J., Heo, Y. U., Nattestad, A., Shahabuddin, M., Yamauchi, Y., & Kim, J. H. (2015). N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells - a comparative study. Physical Chemistry Chemical Physics, 17(11), 7201-7209. View Source
ZnO DSSC Efficiency: D149 vs. N719
When fabricated on identical hierarchically structured ZnO photoanodes, D149-sensitized cells consistently outperform N719-sensitized cells. This advantage is attributed not only to higher light absorption but also to reduced interfacial charge-transfer resistance [1].
ZnO DSSC EfficiencyHead-to-head
η 5.2% vs 4.5% (D149 vs N719)
Reported higher ZnO device performance under identical fabrication16 µm ZnO film; AM 1.5; iodide/triiodide electrolyte
DSSCZnOPower Conversion Efficiency
Evidence Dimension
Power Conversion Efficiency (η) under AM 1.5
Target Compound Data
5.2% (16 µm ZnO film)
Comparator Or Baseline
N719: 4.5%
Quantified Difference
D149 yields a relative efficiency increase of 15.6%
Conditions
ZnO nanocrystalline aggregates, 16 µm film thickness, iodide/triiodide electrolyte
Why This Matters
Demonstrates that D149 is a superior sensitizer for ZnO-based DSSCs, a critical platform for low-cost, flexible solar cells where ruthenium dyes often underperform or cause degradation.
DSSCZnOPower Conversion Efficiency
[1] Ren, Y. (2012). Zinc-based dye-sensitized solar cells and large-area fabrication (Master's thesis, Beijing University of Chemical Technology). Wanfang Data. View Source
ZnO Interfacial Resistance: D149 vs. N719
Electrochemical impedance spectroscopy (EIS) reveals that the surface resistance at the ZnO/dye/electrolyte interface is markedly lower for D149 compared to N719. This reduced resistance facilitates more efficient electron collection and contributes to higher fill factors and overall efficiency [1].
Interface ResistanceHead-to-head
Rct 15.5 vs 21.3 Ω (D149 vs N719)
Lower reported charge-transfer resistance at ZnO/dye/electrolyte interfaceEIS under illumination; complete DSSC device
ZnO photoanode in complete DSSC device, under illumination
Why This Matters
Lower interface resistance directly correlates with improved fill factor and reduced series resistance losses, making D149 a more efficient choice for ZnO-based photovoltaic devices.
[1] Ren, Y. (2012). Zinc-based dye-sensitized solar cells and large-area fabrication (Master's thesis, Beijing University of Chemical Technology). Wanfang Data. View Source
IPCE on ZnO: D149 vs. N719
The monochromatic incident photon-to-current conversion efficiency (IPCE) spectrum provides a wavelength-resolved measure of how effectively absorbed photons are converted to electrical current. D149 exhibits substantially higher IPCE across its absorption range compared to N719 on the same ZnO substrate [1].
Higher IPCE indicates more efficient conversion of absorbed photons to electrons, directly contributing to higher short-circuit current density (J_sc) and overall device efficiency.
IPCEQuantum EfficiencyDSSC
[1] Ren, Y. (2012). Zinc-based dye-sensitized solar cells and large-area fabrication (Master's thesis, Beijing University of Chemical Technology). Wanfang Data. View Source
Electron Injection Dynamics: D149 vs. D131
Ultrafast transient infrared spectroscopy reveals that indoline dyes bearing rhodanine acceptor groups (D149, D102, D205) exhibit a slow, picosecond-scale electron injection component on TiO₂, which is absent in the cyanoacrylic dye D131. This slower injection pathway is associated with reduced detrimental electron recombination, contributing to higher overall device performance [1].
Injection DynamicsMethod context
Slow ps-scale injection component present
Distinct injection/recombination balance relative to cyanoacrylic dyesTiO₂ surface; ultrafast transient IR spectroscopy
Electron InjectionRecombinationUltrafast Spectroscopy
Evidence Dimension
Electron Injection Time Constant (slow component)
Target Compound Data
Presence of a picosecond-scale slow injection process
Comparator Or Baseline
D131: Absence of slow injection; faster but with higher recombination
Quantified Difference
Qualitative difference in injection dynamics
Conditions
TiO₂ surface, ultrafast transient infrared probe
Why This Matters
The unique injection kinetics of rhodanine-based dyes like D149 provide a favorable balance between charge injection and recombination suppression, a key factor in achieving high open-circuit voltages and fill factors.
Electron InjectionRecombinationUltrafast Spectroscopy
[1] El-Zohry, A. M., & Zietz, B. (2019). The origin of slow electron injection rates for indoline dyes used in dye-sensitized solar cells. Dyes and Pigments, 160, 671-674. View Source
Co-Sensitization Synergy: D149/D131
When co-sensitized with the linear dye D131, D149 demonstrates a significant synergistic enhancement in device efficiency. This effect is attributed to the complementary molecular geometries, where D131 adsorbs onto surface areas not accessible to the bulkier D149 molecule, thereby increasing total dye loading and panchromatic light harvesting [1].
Co-Sensitization SynergyHead-to-head
~30% efficiency gain (D149/D131 mixture vs single dye)
Supports multi-dye protocol development for panchromatic DSSCsSnO₂/CaCO₃ photoanode; AM 1.5; liquid electrolyte
Co-SensitizationDSSCMixture Design
Evidence Dimension
Efficiency Enhancement of Mixture vs. Individual Dyes
Individual dyes (exact values not provided, but enhancement is ~30%)
Quantified Difference
Approximately 30% efficiency enhancement for the mixture compared to individual dye performances
Conditions
SnO₂/CaCO₃ photoanode, AM 1.5 illumination
Why This Matters
The ability of D149 to participate in synergistic co-sensitization formulations offers a practical route to further boost device performance beyond what is achievable with single-dye sensitization, expanding its utility in high-efficiency DSSC fabrication.
Co-SensitizationDSSCMixture Design
[1] Kumara, G. R. A., Kaneko, S., Okuya, M., & Tennakone, K. (2017). Photovoltaic performance of SnO2/CaCO3-based dye-sensitized solar cells co-sensitized using metal-free organic dyes. Journal of Photochemistry and Photobiology A: Chemistry, 346, 1-9. View Source
D149 Dye Application Scenarios
High-Efficiency ZnO DSSCs
Given its 5.2% efficiency on ZnO compared to 4.5% for N719, 27.2% lower interfacial resistance (15.5 Ω vs. 21.3 Ω), and 34.7% higher IPCE (66% vs. 49%), D149 is the preferred sensitizer for ZnO photoanodes. This makes it ideal for research into low-cost, flexible DSSCs where ZnO is the substrate of choice due to its high electron mobility and ease of fabrication [1].
Thin-Film & Solid-State DSSCs
The 4.94-fold higher extinction coefficient of D149 (68,700 M⁻¹cm⁻¹) relative to N719 (13,900 M⁻¹cm⁻¹) enables the use of thinner semiconductor layers without sacrificing light absorption. This is critical for solid-state DSSCs and devices employing viscous electrolytes where charge transport distances must be minimized to reduce recombination losses [2].
Panchromatic Co-Sensitization Strategies
D149's ability to achieve a ~30% efficiency boost when co-sensitized with D131 (to 5.10% on SnO₂/CaCO₃) makes it a prime candidate for multi-dye sensitization protocols. Researchers seeking to expand spectral coverage and improve overall device performance should consider D149 in combination with complementary linear dyes to maximize surface coverage and light absorption [3].
Electron Injection & Recombination Dynamics
The distinctive picosecond-scale slow electron injection component observed for D149 on TiO₂—absent in cyanoacrylic dyes like D131—makes this compound a valuable model system for ultrafast spectroscopic investigations. Research aimed at understanding and optimizing the balance between injection rate and recombination suppression in organic DSSC dyes will find D149 to be an essential reference material [4].
Application
Selection Property
Validation Focus
ZnO DSSC device research
Reported ZnO-specific performance profile
Efficiency and impedance benchmarking vs ruthenium dyes
Thin-layer and solid-state photovoltaics
High extinction coefficient
Absorption-thickness trade-off under reduced optical path
Panchromatic co-sensitization protocols
Synergistic dye-loading with linear complementary dyes
Mixture-ratio optimization and spectral coverage validation
Electron injection and recombination studies
Distinctive picosecond-scale injection kinetics
Ultrafast spectroscopic characterization on TiO₂ and ZnO
[1] Ren, Y. (2012). Zinc-based dye-sensitized solar cells and large-area fabrication (Master's thesis, Beijing University of Chemical Technology). Wanfang Data. View Source
[2] Lin, J., Heo, Y. U., Nattestad, A., Shahabuddin, M., Yamauchi, Y., & Kim, J. H. (2015). N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells - a comparative study. Physical Chemistry Chemical Physics, 17(11), 7201-7209. View Source
[3] Kumara, G. R. A., Kaneko, S., Okuya, M., & Tennakone, K. (2017). Photovoltaic performance of SnO2/CaCO3-based dye-sensitized solar cells co-sensitized using metal-free organic dyes. Journal of Photochemistry and Photobiology A: Chemistry, 346, 1-9. View Source
[4] El-Zohry, A. M., & Zietz, B. (2019). The origin of slow electron injection rates for indoline dyes used in dye-sensitized solar cells. Dyes and Pigments, 160, 671-674. View Source
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